Cas no 855389-68-3 (Oxalacetic acid, chloro(hydroxymethyl)-, -gamma--lactone (5CI))

• Product Name: Oxalacetic acid, chloro(hydroxymethyl)-, -gamma--lactone (5CI)
• CAS No: 855389-68-3
• MF: C₅H₃ClO₅
• MW: 178.527321100235
• CID: 717392
• Update Time: 2023-11-18

Oxalacetic acid, chloro(hydroxymethyl)-, -gamma--lactone (5CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,3-chlorotetrahydro-4,5-dioxo-
• Oxalacetic acid, chloro(hydroxymethyl)-, -gamma--lactone (5CI)
• CID 131861131
• Oxalacetic acid, chloro(hydroxymethyl)-, -gamma--lactone (5CI)
• 3-Furancarboxylic acid, 3-chlorotetrahydro-4,5-dioxo-

• Inchi： 1S/C5H3ClO5/c6-5(4(9)10)1-11-3(8)2(5)7/h1H2,(H,9,10)
• InChI Key： XUWRFSZDISZOBN-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)C(C(=O)OC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 80.7